3-{1-[6-amino-2-(butylthio)pyrimidin-4-yl]piperidin-4-yl}-1,3-oxazolidin-2-one

• IUPAC Name: 3-[1-(6-amino-2-butylsulfanylpyrimidin-4-yl)piperidin-4-yl]-1,3-oxazolidin-2-one
• InChI: InChI=1S/C16H25N5O2S/c1-2-3-10-24-15-18-13(17)11-14(19-15)20-6-4-12(5-7-20)21-8-9-23-16(21)22/h11-12H,2-10H2,1H3,(H2,17,18,19)
• InChI Key: WSKYDYDMEQTEEW-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=NC(=CC(=N1)N2CCC(CC2)N3CCOC3=O)N
• Molecular Formula: C16H25N5O2S
• Molecular Weight: 351.5 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like 3-{1-[6-amino-2-(butylthio)pyrimidin-4-yl]piperidin-4-yl}-1,3-oxazolidin-2-one often involves multi-step reactions, starting from simpler building blocks. For instance, the synthesis of related oxazolidinone and pyrimidinone derivatives typically involves condensation reactions, nucleophilic substitutions, and cyclocondensation steps (Tsuge et al., 1987). These methods can be adapted to synthesize the molecule , with specific reagents and conditions tailored to introduce the butylthio and amino groups at desired positions on the pyrimidin and oxazolidinone cores.

Molecular Structure Analysis

The molecular structure of this compound features a piperidinyl group linked to an oxazolidin-2-one ring, with a 6-amino-2-(butylthio)pyrimidin-4-yl moiety as a key substituent. Such structures are characterized by their ability to form stable conformations and engage in hydrogen bonding due to the presence of multiple nitrogen atoms and potential hydrogen bond donors and acceptors. The structure-activity relationships (SAR) of similar oxazolidinone derivatives have been extensively studied, revealing that the substitution pattern on the oxazolidinone ring and the piperidine nitrogen can significantly impact the compound's biological activity (Komkov et al., 2021).

Chemical Reactions and Properties

Compounds like 3-{1-[6-amino-2-(butylthio)pyrimidin-4-yl]piperidin-4-yl}-1,3-oxazolidin-2-one can participate in various chemical reactions, including nucleophilic substitution reactions that can further modify the pyrimidin ring or the piperidin-4-yl group. The presence of the oxazolidin-2-one ring opens up pathways for cycloaddition reactions, potentially useful in synthesizing novel heterocyclic compounds (Taylor et al., 1988).